Cas no 1423024-62-7 ({2-(2-azidoethyl)(2-methylpropyl)aminoethyl}dimethylamine dihydrochloride)

• Product Name: {2-(2-azidoethyl)(2-methylpropyl)aminoethyl}dimethylamine dihydrochloride
• CAS No: 1423024-62-7
• MF: C₁₀H₂₄ClN₅
• MW: 249.78406047821
• CID: 4598029
• PubChem ID: 71757496
• Update Time: 2025-07-20

{2-(2-azidoethyl)(2-methylpropyl)aminoethyl}dimethylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {2-[(2-azidoethyl)(2-methylpropyl)amino]ethyl}dimethylamine dihydrochloride
• {2-(2-azidoethyl)(2-methylpropyl)aminoethyl}dimethylamine dihydrochloride

• Inchi： 1S/C10H23N5.ClH/c1-10(2)9-15(6-5-12-13-11)8-7-14(3)4;/h10H,5-9H2,1-4H3;1H
• InChI Key： MKUIYYXJOJUIPB-UHFFFAOYSA-N
• SMILES： N(CC(C)C)(CCN=[N+]=[N-])CCN(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on {2-(2-azidoethyl)(2-methylpropyl)aminoethyl}dimethylamine dihydrochloride

Recent Advances in the Study of 1423024-62-7 and {2-(2-azidoethyl)(2-methylpropyl)aminoethyl}dimethylamine dihydrochloride

The chemical compound with the CAS number 1423024-62-7 and the specific product name {2-(2-azidoethyl)(2-methylpropyl)aminoethyl}dimethylamine dihydrochloride has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azidoethyl and dimethylamine functional groups, has shown promising potential in various applications, including drug delivery systems, bioconjugation, and targeted therapy. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its therapeutic efficacy.

One of the key areas of research has been the compound's role in click chemistry, particularly in the context of bioconjugation. The azido group present in {2-(2-azidoethyl)(2-methylpropyl)aminoethyl}dimethylamine dihydrochloride enables efficient and selective reactions with alkynes, making it a valuable tool for labeling biomolecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of antibody-drug conjugates (ADCs), where it facilitated the stable attachment of cytotoxic payloads to monoclonal antibodies, thereby enhancing the specificity and efficacy of cancer treatments.

In addition to its applications in bioconjugation, 1423024-62-7 has been investigated for its potential as a small-molecule modulator of protein-protein interactions. Researchers have identified its ability to disrupt specific protein complexes involved in inflammatory pathways, suggesting its utility in the treatment of autoimmune diseases. A recent preprint on bioRxiv highlighted its inhibitory effects on the NF-κB signaling pathway, which plays a central role in inflammation and immune responses. These findings open new avenues for the development of anti-inflammatory therapeutics.

The synthesis and scalability of {2-(2-azidoethyl)(2-methylpropyl)aminoethyl}dimethylamine dihydrochloride have also been a focus of recent research. A team from the Massachusetts Institute of Technology (MIT) reported a novel, high-yield synthetic route that minimizes the use of hazardous reagents and reduces production costs. This advancement is expected to facilitate the compound's broader adoption in both academic and industrial settings. Furthermore, the team's work emphasized the importance of optimizing reaction conditions to ensure the stability and purity of the final product, which is critical for its application in pharmaceutical formulations.

Despite these promising developments, challenges remain in the clinical translation of 1423024-62-7 and its derivatives. Pharmacokinetic studies have revealed variable bioavailability and metabolic stability, necessitating further structural modifications to improve its drug-like properties. Ongoing research aims to address these limitations by exploring prodrug strategies and novel formulations. For instance, a recent patent application disclosed a liposomal encapsulation technique that enhances the compound's solubility and targeted delivery, thereby improving its therapeutic index.

In conclusion, the compound 1423024-62-7 and its derivative {2-(2-azidoethyl)(2-methylpropyl)aminoethyl}dimethylamine dihydrochloride represent a versatile and promising class of molecules in chemical biology and pharmaceutical research. Recent studies have underscored their potential in bioconjugation, targeted therapy, and inflammation modulation, while also highlighting the need for further optimization to overcome existing challenges. As research progresses, these compounds are likely to play an increasingly important role in the development of next-generation therapeutics.